Cas no 1805114-33-3 (2-Amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine)

• Product Name: 2-Amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine
• CAS No: 1805114-33-3
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4853489
• Update Time: 2025-07-23

2-Amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine

• Inchi： 1S/C7H7F3N2O/c1-13-5-4(8)3(6(9)10)2-12-7(5)11/h2,6H,1H3,(H2,11,12)
• InChI Key： ABBDOHXPPXJFKM-UHFFFAOYSA-N
• SMILES： FC1=C(C(N)=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine

Professional Introduction to 2-Amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine (CAS No. 1805114-33-3)

2-Amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine, identified by its CAS number 1805114-33-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorine atoms and functional groups such as amino, methoxy, and difluoromethyl substituents contributes to its diverse chemical reactivity and potential biological applications.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many pharmacologically active agents. The pyridine ring itself is a heterocyclic aromatic compound that serves as a privileged structure in drug design due to its ability to interact with biological targets such as enzymes and receptors. In particular, the substitution patterns on the pyridine ring, including the amino group at the 2-position, the methoxy group at the 3-position, and the fluoro and difluoromethyl groups at the 4- and 5-positions, respectively, endow this compound with specific chemical properties that are conducive to further functionalization.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the development of novel therapeutic agents. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, lipophilicity, and binding affinity to biological targets. For instance, 2-amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine has been explored as a key intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The difluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of drug candidates by increasing their metabolic resistance.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential applications in other therapeutic areas. Researchers have utilized 2-amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine as a building block for designing small molecules that interact with bacterial enzymes. The fluoro substituents are known to disrupt bacterial cell wall synthesis and DNA replication, making them attractive for antimicrobial drug development. Furthermore, the methoxy group can serve as a site for further derivatization, allowing for the creation of more complex and tailored molecular structures.

The synthesis of 2-amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by protection-deprotection strategies to introduce the desired functional groups in an orderly manner. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the formation of carbon-carbon bonds between the pyridine ring and other heterocyclic systems.

The pharmacological evaluation of 2-amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine has revealed promising activities against various disease targets. In vitro studies have demonstrated its inhibitory effects on several kinases, including those involved in signal transduction pathways relevant to cancer progression. The compound's ability to modulate kinase activity has led to its investigation as a potential lead compound for further optimization into a clinical candidate. Additionally, preclinical studies have shown that derivatives of this compound exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The structural features of 2-amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine make it an attractive candidate for structure-based drug design. Computational modeling techniques such as molecular docking have been employed to understand how this compound interacts with its biological targets at an atomic level. These studies have provided insights into the binding modes of the compound and have guided efforts to improve its potency and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the process of identifying novel drug candidates from existing scaffolds.

The industrial production of 2-amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine requires careful consideration of scalability and cost-effectiveness. Manufacturers must optimize synthetic routes to minimize waste generation while maintaining high yields of the desired product. Green chemistry principles have been increasingly applied in the synthesis of this compound, with an emphasis on using sustainable solvents and catalytic systems that reduce environmental impact.

The future prospects for 2-amino-5-(difluoromethyl)-4-fluoro-3-methoxypyridine are promising, with ongoing research aimed at expanding its applications in drug discovery and development. New synthetic methodologies may emerge that further streamline its production, while collaborations between academia and industry could lead to innovative therapeutic agents based on this scaffold. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.